Cas no 89303-23-1 (Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-)

• Product Name: Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-
• CAS No: 89303-23-1
• MF: C₁₄H₁₁NO₆S
• MW: 321.305242776871
• CID: 604860
• PubChem ID: 2801662
• Update Time: 2025-04-19

Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-
• 3-(benzenesulfonylmethyl)-4-nitrobenzoic acid
• DTXSID70384304
• MLS001181537
• SR-01000636333-1
• CCG-46649
• 89303-23-1
• HMS2883A03
• SMR000567227
• CHEMBL1531451
• Oprea1_456131

• Inchi： 1S/C14H11NO6S/c16-14(17)10-6-7-13(15(18)19)11(8-10)9-22(20,21)12-4-2-1-3-5-12/h1-8H,9H2,(H,16,17)
• InChI Key： YREOCTGUKHNUDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=C(C(=O)O)C=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 321.03070824g/mol
• Monoisotopic Mass: 321.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų